CINPA1
CINPA1
CINPA1 is a potent constitutive androstane receptor (CAR) antagonist, not activating pregnane X receptor.
Brand Name:
Vulcanchem
CAS No.:
102636-74-8
VCID:
VC0523817
InChI:
InChI=1S/C23H29N3O3/c1-4-25(5-2)16-22(27)26-20-10-8-7-9-17(20)11-12-18-13-14-19(15-21(18)26)24-23(28)29-6-3/h7-10,13-15H,4-6,11-12,16H2,1-3H3,(H,24,28)
SMILES:
CCN(CC)CC(=O)N1C2=CC=CC=C2CCC3=C1C=C(C=C3)NC(=O)OCC
Molecular Formula:
C23H29N3O3
Molecular Weight:
395.5 g/mol
CINPA1
CAS No.: 102636-74-8
Inhibitors
VCID: VC0523817
Molecular Formula: C23H29N3O3
Molecular Weight: 395.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 102636-74-8 |
---|---|
Product Name | CINPA1 |
Molecular Formula | C23H29N3O3 |
Molecular Weight | 395.5 g/mol |
IUPAC Name | ethyl N-[11-[2-(diethylamino)acetyl]-5,6-dihydrobenzo[b][1]benzazepin-2-yl]carbamate |
Standard InChI | InChI=1S/C23H29N3O3/c1-4-25(5-2)16-22(27)26-20-10-8-7-9-17(20)11-12-18-13-14-19(15-21(18)26)24-23(28)29-6-3/h7-10,13-15H,4-6,11-12,16H2,1-3H3,(H,24,28) |
Standard InChIKey | AYQBYSPEGRYKFA-UHFFFAOYSA-N |
SMILES | CCN(CC)CC(=O)N1C2=CC=CC=C2CCC3=C1C=C(C=C3)NC(=O)OCC |
Canonical SMILES | CCN(CC)CC(=O)N1C2=CC=CC=C2CCC3=C1C=C(C=C3)NC(=O)OCC |
Appearance | Solid powder |
Description | CINPA1 is a potent constitutive androstane receptor (CAR) antagonist, not activating pregnane X receptor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | CINPA1; CINPA-1; CINPA 1; |
Reference | 1: Cherian MT, Chai SC, Wright WC, Singh A, Alexandra Casal M, Zheng J, Wu J, Lee RE, Griffin PR, Chen T. CINPA1 binds directly to constitutive androstane receptor and inhibits its activity. Biochem Pharmacol. 2018 Jun;152:211-223. doi: 10.1016/j.bcp.2018.03.029. Epub 2018 Mar 31. PubMed PMID: 29608908; PubMed Central PMCID: PMC5960625. 2: Jeske J, Windshügel B, Thasler WE, Schwab M, Burk O. Human pregnane X receptor is activated by dibenzazepine carbamate-based inhibitors of constitutive androstane receptor. Arch Toxicol. 2017 Jun;91(6):2375-2390. doi: 10.1007/s00204-017-1948-3. Epub 2017 Mar 13. PubMed PMID: 28289823. 3: Cherian MT, Yang L, Chai SC, Lin W, Chen T. Identification and Characterization of CINPA1 Metabolites Facilitates Structure-Activity Studies of the Constitutive Androstane Receptor. Drug Metab Dispos. 2016 Nov;44(11):1759-1770. Epub 2016 Aug 12. PubMed PMID: 27519550; PubMed Central PMCID: PMC5074473. 4: Lin W, Yang L, Chai SC, Lu Y, Chen T. Development of CINPA1 analogs as novel and potent inverse agonists of constitutive androstane receptor. Eur J Med Chem. 2016 Jan 27;108:505-528. doi: 10.1016/j.ejmech.2015.12.018. Epub 2015 Dec 15. PubMed PMID: 26717202; PubMed Central PMCID: PMC4724233. 5: Cherian MT, Lin W, Wu J, Chen T. CINPA1 is an inhibitor of constitutive androstane receptor that does not activate pregnane X receptor. Mol Pharmacol. 2015 May;87(5):878-89. doi: 10.1124/mol.115.097782. Epub 2015 Mar 11. PubMed PMID: 25762023; PubMed Central PMCID: PMC4407736. |
PubChem Compound | 969470 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume